Cas no 80419-06-3 (Dodecanoic acid, 10-chloro-, chloromethyl ester)

Dodecanoic acid, 10-chloro-, chloromethyl ester structure
80419-06-3 structure
Product name:Dodecanoic acid, 10-chloro-, chloromethyl ester
CAS No:80419-06-3
MF:C13H24Cl2O2
MW:283.234462738037
CID:705656
PubChem ID:543421

Dodecanoic acid, 10-chloro-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

    • Dodecanoic acid, 10-chloro-, chloromethyl ester
    • chloromethyl 10-chlorododecanoate
    • DTXSID40337569
    • 10-Chlorododecanoic acid, chloromethyl ester
    • CKRGKKRODIRREL-UHFFFAOYSA-N
    • 80419-06-3
    • Inchi: InChI=1S/C13H24Cl2O2/c1-2-12(15)9-7-5-3-4-6-8-10-13(16)17-11-14/h12H,2-11H2,1H3
    • InChI Key: CKRGKKRODIRREL-UHFFFAOYSA-N
    • SMILES: CCC(CCCCCCCCC(=O)OCCl)Cl

Computed Properties

  • Exact Mass: 282.1153354g/mol
  • Monoisotopic Mass: 282.1153354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 26.3Ų

Dodecanoic acid, 10-chloro-, chloromethyl ester Related Literature

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